Cas no 1281815-69-7 (2-(4-Bromophenyl)-5,5-diethylmorpholine)

• Product Name: 2-(4-Bromophenyl)-5,5-diethylmorpholine
• CAS No: 1281815-69-7
• MF: C₁₄H₂₀BrNO
• MW: 298.218703269959
• CID: 5747682
• PubChem ID: 62518975
• Update Time: 2025-06-07

2-(4-Bromophenyl)-5,5-diethylmorpholine Chemical and Physical Properties

Names and Identifiers

• F19029
• 2-(4-bromophenyl)-5,5-diethylmorpholine
• AKOS011809059
• 1281815-69-7
• 2-(4-Bromophenyl)-5,5-diethylmorpholine

• Inchi： 1S/C14H20BrNO/c1-3-14(4-2)10-17-13(9-16-14)11-5-7-12(15)8-6-11/h5-8,13,16H,3-4,9-10H2,1-2H3
• InChI Key： GNIMUMDEYSSKJW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CNC(CC)(CC)CO1

Computed Properties

• Exact Mass: 297.07283g/mol
• Monoisotopic Mass: 297.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(4-Bromophenyl)-5,5-diethylmorpholine

Introduction to 2-(4-Bromophenyl)-5,5-diethylmorpholine (CAS No. 1281815-69-7)

2-(4-Bromophenyl)-5,5-diethylmorpholine (CAS No. 1281815-69-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(4-Bromophenyl)-5,5-diethylmorpholine make it an intriguing candidate for various research studies, particularly in the development of new drugs and therapeutic agents.

The molecular structure of 2-(4-Bromophenyl)-5,5-diethylmorpholine consists of a morpholine ring substituted with a 4-bromophenyl group and two ethyl groups. The bromine atom at the para position of the phenyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The ethyl groups attached to the morpholine ring further modulate the compound's solubility and lipophilicity, making it a versatile scaffold for chemical modifications.

In recent years, there has been a growing interest in exploring the biological activities of 2-(4-Bromophenyl)-5,5-diethylmorpholine. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(4-Bromophenyl)-5,5-diethylmorpholine demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 2-(4-Bromophenyl)-5,5-diethylmorpholine has also shown potential as an anti-cancer agent. Research conducted by a team at the National Cancer Institute found that this compound selectively inhibited the growth of various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

In addition to its direct pharmacological effects, 2-(4-Bromophenyl)-5,5-diethylmorpholine has been investigated for its potential as a lead compound in drug discovery. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacokinetic and pharmacodynamic properties. For example, researchers at the University of California have synthesized several derivatives of 2-(4-Bromophenyl)-5,5-diethylmorpholine by modifying the substituents on the phenyl ring and the ethyl groups. These derivatives have shown improved potency and selectivity against specific targets, such as protein kinases and ion channels.

The neuroprotective effects of 2-(4-Bromophenyl)-5,5-diethylmorpholine have also been explored in preclinical studies. A study published in Neuropharmacology in 2020 demonstrated that this compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2-(4-Bromophenyl)-5,5-diethylmorpholine could be a valuable candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-(4-Bromophenyl)-5,5-diethylmorpholine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments conducted using both in vitro and in vivo models have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-(4-Bromophenyl)-5,5-diethylmorpholine (CAS No. 1281815-69-7) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for chemical modifications and drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new treatments.